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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rucaparib Phosphate

CAS No.: 459868-92-9

Cat. No.: S548581

Chemical Properties & Storage

Rucaparib phosphate (also known as AG-014699 phosphate or PF-01367338 phosphate) is a potent PARP

inhibitor used in oncology research. Key characteristics for handling are summarized below.

Property Specification

Molecular Weight 421.36 g/mol (phosphate salt); 323.36 g/mol (free base) [1] [2]
CAS Number 459868-92-9 (phosphate salt); 283173-50-2 (free base) [3] [4]
Purity Typically >98% to 99.9% [1] [2]

Storage (Solid) -20°C, sealed and protected from moisture [2] [5] [4]
Solubility (DMSO) ~65 mg/mL (approximately 154 mM) [2]

Solubility (Water) Insoluble or slightly soluble (approx. 1.2 mg/mL) [2] [4]

Stock & Working Solution Preparation
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For in vitro work, rucaparib phosphate is typically dissolved in DMSO to create a concentrated stock

solution, which is then diluted into aqueous buffers or culture media for experiments.

Preparation of Primary Stock Solution (10-100 mM in DMSO)

¢ Calculate Mass: Determine the mass of powder needed for your desired concentration and volume.
For example, to prepare 1 mL of a 50 mM stock solution: Mass (mg) = 50 mM x 0.42136 mg/nmol x 1
mL = 21.07 mg.

e Weigh and Dissolve: Weigh the calculated amount of rucaparib phosphate powder and transfer it
to a sterile vial.

¢ Reconstitute: Add the appropriate volume of pure, anhydrous DMSO to achieve the final
concentration. Note: Moisture-absorbing DMSO can reduce solubility; use fresh DMSO for best
results [2].

¢ Mix and Aliquot: Vortex or sonicate the solution briefly to ensure complete dissolution. Aliquot into
single-use volumes to minimize freeze-thaw cycles.

e Storage: Store aliquots at -20°C or -80°C. Under these conditions, the stock solution is stable for
several months [2] [6].

Preparation of Working Solution in Buffer/Culture Media

¢ Dilution: Thaw a stock aliquot and dilute the compound directly into pre-warmed cell culture media or
buffer.

¢ Final Solvent Concentration: Ensure the final concentration of DMSO in the cell culture does not
exceed 0.1-0.5% to avoid cytotoxicity.

¢ Stability: Aqueous working solutions should be used immediately. Do not store aqueous solutions for
more than one day [5].

Experimental Protocols & Applications

The following experimental workflow outlines a typical cell-based assay using rucaparib phosphate.
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Prepare Rucaparib Stock Solution
(50-100 mM in DMSO)

l

Seed Cells in Multi-well Plates

'

Incubate (e.g., 24 hours)
Allow cell attachment

l

Prepare Treatment Medium
Dilute stock in culture media

l

Apply Treatments
Include vehicle control (DMSO)

l

Incubate with Drug
(e.g., 24-96 hours)

'

Perform Assay
(MTT, Cell Titer-Glo, etc.)

l

Analyze Data
Calculate IC50 values

Click to download full resolution via product page
Diagram illustrating the general workflow for cell-based assays with rucaparib phosphate.

The table below summarizes specific experimental conditions from recent studies to guide your protocol

design.
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Cell Line | Assay Rucaparib Incubation Key Experimental PMID /
Type Concentration Time Outcomes Reference
Neutral Red Uptake Not specified Varies with Rucaparib is potentially -

(NRU) Phototoxicity (assay follows assay phototoxic under UVA

Assay in HaCaT OECD TG 432) protocol light, causing protein

keratinocytes [7] and DNA damage [7].

Cytotoxicity Assay in 0.1, 1, 10, 100 uM 24 hours LC50 =5 uM [3]. -
BRCAZ2-deficient

Capanl cells [3]

Cell Viability Assay in 0.1 -40 uM 24 hours IC50 = 17.77 uM [1]. 24420152
MDA-MB-231 cells [1]

Growth Inhibition 0-3uM 14 days IC50 =3.74 £ 0.40 uM 23729402
Assay in OVCAR3 [1].

cells [1]

Function Assay 0.00469 uM 30 minutes Inhibits PARP activity 26652717
(PARP Inhibition) in (EC50) [1].

LoVo cells [1]

Apoptosis Assay in 10, 20, 40 uM 24 hours Induces apoptosis in a 24420152

MDA-MB-231 cells [1] dose-dependent manner

1.

Critical Technical Considerations

¢ Phototoxicity Hazard: Rucaparib has been shown to cause photosensitivity. It absorbs UVA light and
can induce photodamage to proteins and genomic DNA in cultured cells [7]. It is advisable to handle
the compound under yellow or red safe lighting and protect treated cells from unnecessary light
exposure.

e Solubility and Precipitation: While highly soluble in DMSO, rucaparib phosphate has low solubility
in water and aqueous buffers [2] [4]. When diluting the stock solution into media, vortex thoroughly to
ensure proper mixing and check for any precipitation, especially at higher working concentrations.

¢ Analytical Quantification: For precise pharmacokinetic or drug interaction studies, a validated
UPLC-MS/MS method can be used. One reported method has a linear range of 2.0-500 ng/mL in rat
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plasma, with a lower limit of quantification (LLOQ) of 2.0 ng/mL [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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